Cas no 914349-41-0 (Tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate)
914349-41-0 structure
Product Name:Tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate
CAS No:914349-41-0
MF:C14H16INO2
MW:357.186816215515
CID:4821104
Update Time:2025-09-23
Tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate
- 3-IODO-6-METHYLINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- 3-Iodo-6-methylindole, N-BOC protected
- Tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate
-
- Inchi: 1S/C14H16INO2/c1-9-5-6-10-11(15)8-16(12(10)7-9)13(17)18-14(2,3)4/h5-8H,1-4H3
- InChI Key: KIHASEWODMZAEI-UHFFFAOYSA-N
- SMILES: IC1=CN(C(=O)OC(C)(C)C)C2C=C(C)C=CC=21
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 326
- XLogP3: 4.3
- Topological Polar Surface Area: 31.2
Tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM266372-1g |
tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate |
914349-41-0 | 95%+ | 1g |
$436 | 2024-07-20 | |
| Chemenu | CM266372-1g |
tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate |
914349-41-0 | 95%+ | 1g |
$410 | 2021-08-18 | |
| Alichem | A199010937-1g |
Tert-butyl 3-iodo-6-methyl-1H-indole-1-carboxylate |
914349-41-0 | 95% | 1g |
$473.04 | 2023-08-31 | |
| Crysdot LLC | CD11018154-1g |
tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate |
914349-41-0 | 97% | 1g |
$434 | 2024-07-19 |
Tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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